Cas no 2227906-38-7 (rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine)

Technical Introduction: rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is a chiral cyclopropane derivative featuring a substituted phenyl ring and a primary amine functional group. Its stereochemically defined structure, with (1R,3R) configuration, makes it a valuable intermediate in synthetic chemistry, particularly for the development of bioactive molecules. The presence of a chloro and methoxy substituent on the aromatic ring enhances its utility in fine-tuning electronic and steric properties for targeted applications. The cyclopropane core contributes to conformational rigidity, which can improve binding affinity in pharmacologically relevant compounds. This compound is suited for use in asymmetric synthesis, medicinal chemistry research, and as a building block for agrochemical or pharmaceutical active ingredients.
rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine structure
2227906-38-7 structure
Product Name:rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
CAS No:2227906-38-7
MF:C13H18ClNO
MW:239.741122722626
CID:6276619
PubChem ID:165637449
Update Time:2025-05-22

rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine
    • rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
    • EN300-1982994
    • 2227906-38-7
    • Inchi: 1S/C13H18ClNO/c1-13(2)9(7-15)11(13)8-5-4-6-10(14)12(8)16-3/h4-6,9,11H,7,15H2,1-3H3/t9-,11-/m1/s1
    • InChI Key: VYMFALOVMFUICK-MWLCHTKSSA-N
    • SMILES: ClC1=CC=CC(=C1OC)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

  • Exact Mass: 239.1076919g/mol
  • Monoisotopic Mass: 239.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.2Ų

rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1982994-0.05g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
0.05g
$1129.0 2023-09-16
Enamine
EN300-1982994-0.1g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
0.1g
$1183.0 2023-09-16
Enamine
EN300-1982994-0.25g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
0.25g
$1235.0 2023-09-16
Enamine
EN300-1982994-0.5g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
0.5g
$1289.0 2023-09-16
Enamine
EN300-1982994-1.0g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
1g
$1343.0 2023-06-02
Enamine
EN300-1982994-2.5g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
2.5g
$2631.0 2023-09-16
Enamine
EN300-1982994-5.0g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
5g
$3894.0 2023-06-02
Enamine
EN300-1982994-10.0g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
10g
$5774.0 2023-06-02
Enamine
EN300-1982994-1g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
1g
$1343.0 2023-09-16
Enamine
EN300-1982994-5g
rac-[(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropyl]methanamine
2227906-38-7
5g
$3894.0 2023-09-16

Additional information on rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227906-38-7)

The compound rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227906-38-7) is a chiral cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylcyclopropyl core and methoxyphenyl substitution, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

One of the key reasons for the growing attention toward rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is its stereochemical complexity. The presence of both (1R,3R) and racemic forms allows for diverse pharmacological profiles, which can be fine-tuned for specific therapeutic applications. Recent studies have highlighted its potential as a ligand for G-protein-coupled receptors (GPCRs), a class of proteins that are critical in signal transduction and are targeted by approximately 34% of FDA-approved drugs.

In the context of green chemistry and sustainable synthesis, this compound has also garnered interest due to its efficient synthetic routes. Modern methodologies, such as asymmetric catalysis and flow chemistry, have been employed to produce rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine with high enantiomeric purity and minimal environmental impact. These advancements align with the global push toward eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

Another area of exploration for this compound is its role in preclinical studies for neurodegenerative diseases. With the rising prevalence of conditions like Alzheimer's and Parkinson's, there is a surge in searches for novel neuroprotective agents. The cyclopropylmethanamine moiety in this molecule has shown promise in preliminary assays, suggesting potential interactions with neurotransmitter systems. However, further validation is required to confirm its efficacy and safety.

From a commercial perspective, rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine is available through specialized chemical suppliers, often listed under its CAS No. 2227906-38-7. Its pricing and availability are influenced by factors such as scale of production and regulatory compliance, which are common concerns for procurement teams. Additionally, its stability under various storage conditions is a frequently asked question, with recommendations typically suggesting anhydrous environments and low-temperature storage to maintain integrity.

In summary, rac-(1R,3R)-3-(3-chloro-2-methoxyphenyl)-2,2-dimethylcyclopropylmethanamine represents a versatile and scientifically valuable compound. Its applications span from drug development to material science, making it a focal point for interdisciplinary research. As the scientific community continues to uncover its potential, this compound is likely to remain a topic of significant interest and innovation.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited